Cas no 89267-93-6 (1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-5-oxo-)

• Product Name: 1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-5-oxo-
• CAS No: 89267-93-6
• MF: C₅H₅NO₂
• MW: 111.098701238632
• CID: 606002
• PubChem ID: 13794993
• Update Time: 2025-04-19

1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-5-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxaldehyde, 2,5-dihydro-5-oxo-
• 5-oxo-1,2-dihydropyrrole-3-carbaldehyde
• 89267-93-6
• DTXSID00549681
• 5-Oxo-2,5-dihydro-1H-pyrrole-3-carbaldehyde

• Inchi： 1S/C5H5NO2/c7-3-4-1-5(8)6-2-4/h1,3H,2H2,(H,6,8)
• InChI Key： OBPVAXLFTJBOSB-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=O)CN1

Computed Properties

• Exact Mass: 111.032028402g/mol
• Monoisotopic Mass: 111.032028402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.2
• Topological Polar Surface Area: 46.2Ų